Cas no 89847-85-8 (Benzoic acid, 4-chloro-2,3,5,6-tetrafluoro-, methyl ester)
89847-85-8 structure
Product Name:Benzoic acid, 4-chloro-2,3,5,6-tetrafluoro-, methyl ester
CAS No:89847-85-8
MF:C8H3ClF4O2
MW:242.554835557938
CID:587105
PubChem ID:71326521
Update Time:2025-04-19
Benzoic acid, 4-chloro-2,3,5,6-tetrafluoro-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-chloro-2,3,5,6-tetrafluoro-, methyl ester
- methyl 4-chloro-2,3,5,6-tetrafluorobenzoate
- DTXSID50755699
- 89847-85-8
-
- Inchi: 1S/C8H3ClF4O2/c1-15-8(14)2-4(10)6(12)3(9)7(13)5(2)11/h1H3
- InChI Key: KBQXOVCREFAEIP-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=C(C(=O)OC)C(=C1F)F)F)F
Computed Properties
- Exact Mass: 241.9757697g/mol
- Monoisotopic Mass: 241.9757697g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 26.3Ų
Benzoic acid, 4-chloro-2,3,5,6-tetrafluoro-, methyl ester Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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